molecular formula C8H8N4O B8624762 1-(1-Methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carbaldehyde

1-(1-Methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carbaldehyde

Cat. No. B8624762
M. Wt: 176.18 g/mol
InChI Key: IQUSSGUFGHSTJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-Methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C8H8N4O and its molecular weight is 176.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(1-Methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-Methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(1-Methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carbaldehyde

Molecular Formula

C8H8N4O

Molecular Weight

176.18 g/mol

IUPAC Name

1-(1-methylimidazol-4-yl)pyrazole-4-carbaldehyde

InChI

InChI=1S/C8H8N4O/c1-11-4-8(9-6-11)12-3-7(5-13)2-10-12/h2-6H,1H3

InChI Key

IQUSSGUFGHSTJV-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(N=C1)N2C=C(C=N2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In an oven-dried flask, combine 4-bromo-1-methyl-1H-imidazole (0.200 g, 1.24 mmol), copper (I) iodide (0.022 g, 0.113 mmol), N,N-dimethylglycine (0.023 g, 0.226 mmol), and potassium carbonate (0.312 g, 2.26 mmol). Purge with nitrogen 3 times. Add 1-H-pyrazole-4-carboxaldehyde (0.109 g, 1.13 mmol), and DMSO (1.7 mL). Heat to 110° C. for 48 hr. Cool to ambient temperature and partition between ethyl acetate and water. Separate organic layer and extract aqueous layer twice with ethyl acetate. Dry combined organic layers (magnesium sulfate), filter and concentrate. Add copper (I) iodide (0.022 g, 0.113 mmol), N,N-dimethylglycine (0.023 g, 0.226 mmol), potassium carbonate (0.312 g, 2.26 mmol), and DMSO (1.7 mL). Purge with nitrogen 3 times. Heat to 110° C. for 18 hr. Cool to ambient temperature and partition between ethyl acetate and water. Separate organic layer and extract aqueous layer twice with ethyl acetate. Dry combined organic layers (magnesium sulfate), filter, concentrate, and purify (silica gel chromatography, eluting with 50:50 to 100:0 ethyl acetate:hexanes) to give the title preparation (39 mg, 20%). GC-MS: m/z=176 [M+].
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
Quantity
1.7 mL
Type
solvent
Reaction Step Two
Quantity
0.023 g
Type
reactant
Reaction Step Three
Quantity
0.312 g
Type
reactant
Reaction Step Four
Quantity
0.109 g
Type
reactant
Reaction Step Five
Quantity
0.023 g
Type
reactant
Reaction Step Six
Quantity
0.312 g
Type
reactant
Reaction Step Seven
Quantity
0.022 g
Type
catalyst
Reaction Step Eight
Quantity
0.022 g
Type
catalyst
Reaction Step Nine
Name
Quantity
1.7 mL
Type
solvent
Reaction Step Ten

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.